Cas no 1909326-38-0 (3-phenylbicyclo[1.1.0]butane-1-carboxylic acid;potassium salt)

• Product Name: 3-phenylbicyclo[1.1.0]butane-1-carboxylic acid;potassium salt
• CAS No: 1909326-38-0
• MF: C₁₁H₁₁KO₂
• MW: 214.302144289017
• MDL: MFCD29047515
• CID: 4629189
• PubChem ID: 121553003
• Update Time: 2025-05-25

3-phenylbicyclo[1.1.0]butane-1-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

• potassium 3-phenylbicyclo[1.1.0]butane-1-carboxylate
• 3-phenylbicyclo[1.1.0]butane-1-carboxylic acid;potassium salt

• MDL： MFCD29047515
• Inchi： 1S/C11H10O2.K.H/c12-9(13)11-6-10(11,7-11)8-4-2-1-3-5-8;;/h1-5H,6-7H2,(H,12,13);;
• InChI Key： PIVPCLCACFANEE-UHFFFAOYSA-N
• SMILES： C(C12CC1(C1C=CC=CC=1)C2)(=O)O.[KH]

Additional information on 3-phenylbicyclo[1.1.0]butane-1-carboxylic acid;potassium salt

3-Phenylbicyclo[1.1.0]butane-1-carboxylic Acid Potassium Salt: A Comprehensive Overview

The compound with CAS No. 1909326-38-0, commonly referred to as 3-phenylbicyclo[1.1.0]butane-1-carboxylic acid potassium salt, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its bicyclic structure, which contributes to its intriguing chemical properties and potential applications in drug development and material science.

The bicyclo[1.1.0]butane framework is a key structural feature of this compound, characterized by a norbornane-like skeleton with a phenyl group attached at the 3-position. This arrangement imparts rigidity to the molecule, enhancing its stability and reactivity in various chemical reactions. The carboxylic acid group, present at the 1-position, plays a crucial role in determining the compound's acidity and reactivity, particularly in its potassium salt form.

Recent studies have highlighted the potential of 3-phenylbicyclo[1.1.0]butane-1-carboxylic acid potassium salt in drug design due to its ability to act as a scaffold for bioactive molecules. Researchers have explored its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. The compound's unique structure allows for efficient binding to target proteins, making it a promising candidate for therapeutic interventions.

In terms of synthesis, the compound can be prepared through various routes, including ring-closing metathesis and intramolecular cyclization reactions. These methods leverage the versatility of the bicyclic framework, enabling the creation of derivatives with diverse functional groups. The potassium salt form is particularly advantageous for applications requiring water solubility, such as in pharmaceutical formulations and analytical chemistry.

From an analytical perspective, 3-phenylbicyclo[1.1.0]butane-1-carboxylic acid potassium salt has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its molecular geometry, stereochemistry, and intermolecular interactions, further enhancing our understanding of its chemical behavior.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's electronic properties and reactivity with high accuracy. These computational models have been instrumental in guiding experimental designs and optimizing synthetic pathways for large-scale production.

In conclusion, 3-phenylbicyclo[1.1.0]butane-1-carboxylic acid potassium salt stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, positions it as a valuable tool in both academic and industrial settings.